Cas no 898423-06-8 (3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 898423-06-8
• MF: C₁₂H₁₂N₂OS₂
• MW: 264.366479873657
• CID: 5481901
• Update Time: 2025-06-14

3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfanyl-N-(1,3-thiazol-2-yl)benzamide
• 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C12H12N2OS2/c1-2-16-10-5-3-4-9(8-10)11(15)14-12-13-6-7-17-12/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key： XJFHPPDPYQBONG-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=CC(SCC)=C1

Additional information on 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide

Recent Advances in the Study of 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide (CAS: 898423-06-8)

3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide (CAS: 898423-06-8) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and benzamide moieties, has been investigated for its biological activity and therapeutic potential. Recent studies have focused on its synthesis, structural optimization, and mechanistic studies to elucidate its mode of action in various biological systems.

The compound's chemical structure, featuring an ethylsulfanyl group and a thiazol-2-ylamine substituent, suggests potential interactions with biological targets such as enzymes and receptors. Recent research has explored its role as a modulator of specific signaling pathways, particularly those involved in inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide exhibits inhibitory activity against a key kinase involved in tumor progression, highlighting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, the compound has also been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported that derivatives of 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Further research has delved into the pharmacokinetic properties of 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide. A 2024 study in Drug Metabolism and Disposition utilized advanced mass spectrometry techniques to characterize the compound's metabolic stability and clearance in preclinical models. The findings suggested that structural modifications could enhance its bioavailability, paving the way for further optimization in drug development pipelines.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in a 2023 ACS Omega publication, have provided insights into the compound's binding interactions with target proteins, offering a roadmap for future medicinal chemistry optimization.

In conclusion, 3-(ethylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide (CAS: 898423-06-8) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in oncology, infectious diseases, and beyond. As the field advances, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in realizing the full potential of this intriguing compound.